Cas no 107872-88-8 (4-cyclohexyl-2-oxobutanoic acid)

• Product Name: 4-cyclohexyl-2-oxobutanoic acid
• CAS No: 107872-88-8
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6225776
• PubChem ID: 14499051
• Update Time: 2024-03-01

4-cyclohexyl-2-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-2-oxobutanoic acid
• SCHEMBL3824085
• 107872-88-8
• EN300-1856895

• Inchi： 1S/C10H16O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h8H,1-7H2,(H,12,13)
• InChI Key： LAKCKYCKQKIFOE-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CCC1CCCCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives